Cas no 2639450-32-9 (tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate)

• Product Name: tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate
• CAS No: 2639450-32-9
• MF: C₁₆H₁₆ClIN₂O₂
• MW: 430.667915344238
• CID: 5641233
• PubChem ID: 165897362
• Update Time: 2025-08-03

tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28230150
• tert-butyl 6-chloro-2-[(2-iodophenyl)amino]pyridine-3-carboxylate
• 2639450-32-9
• tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate

• Inchi： 1S/C16H16ClIN2O2/c1-16(2,3)22-15(21)10-8-9-13(17)20-14(10)19-12-7-5-4-6-11(12)18/h4-9H,1-3H3,(H,19,20)
• InChI Key： OSAUSNXGAXPNJG-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC1C(=CC=C(N=1)Cl)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 429.99450g/mol
• Monoisotopic Mass: 429.99450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 6-Chloro-2-(2-Iodophenyl)Aminopyridine-3-Carboxylate (CAS: 2639450-32-9)

The compound tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate (CAS: 2639450-32-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest developments surrounding this compound, focusing on its synthetic methodologies, pharmacological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate as a pivotal building block in the construction of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showcasing improved selectivity and potency compared to earlier generations of inhibitors. The compound's unique structural features, including the iodophenyl and chloropyridine moieties, enable precise modifications that enhance binding affinity and pharmacokinetic properties.

In terms of synthetic approaches, advancements have been made in optimizing the yield and purity of tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate. A recent publication in Organic Process Research & Development (2024) detailed a scalable, one-pot procedure that reduces the need for chromatographic purification, thereby improving cost-efficiency for industrial applications. The method employs palladium-catalyzed cross-coupling reactions, achieving yields exceeding 85% with high regioselectivity. These innovations are critical for meeting the growing demand for this intermediate in drug discovery pipelines.

Beyond oncology, emerging research suggests potential applications in neurodegenerative diseases. A preclinical study (Nature Chemical Biology, 2023) identified derivatives of this compound as modulators of α-synuclein aggregation, a pathological hallmark of Parkinson's disease. The iodophenyl group was found to facilitate interactions with hydrophobic pockets in protein aggregates, offering a new avenue for therapeutic intervention. However, further optimization is required to address blood-brain barrier penetration challenges.

Quality control and analytical characterization of tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate have also seen improvements. Recent implementations of LC-MS/MS and NMR crystallography techniques (Analytical Chemistry, 2024) have enabled more accurate quantification of isomeric impurities, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates. These advancements are particularly relevant given the compound's increasing use in GMP-grade manufacturing.

In conclusion, tert-butyl 6-chloro-2-(2-iodophenyl)aminopyridine-3-carboxylate continues to demonstrate significant value in medicinal chemistry, with expanding applications across multiple therapeutic areas. Ongoing research focuses on developing greener synthetic routes and exploring its potential in targeted protein degradation strategies. The compound's versatility and the recent methodological breakthroughs position it as a cornerstone in next-generation drug discovery efforts.